1-(4-methylbenzoyl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]piperidine-3-carboxamide

• IUPAC Name: 1-(4-methylbenzoyl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C19H24N4O2/c1-13-5-7-15(8-6-13)19(25)23-9-3-4-16(12-23)18(24)20-10-17-11-21-22-14(17)2/h5-8,11,16H,3-4,9-10,12H2,1-2H3,(H,20,24)(H,21,22)
• InChI Key: CODUZFLDFOKECR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCCC(C2)C(=O)NCC3=C(NN=C3)C
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

1-(4-methylbenzoyl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]piperidine-3-carboxamide is a chemical compound that has been extensively studied due to its potential applications in scientific research. This compound has been synthesized using various methods and has been shown to have a mechanism of action that makes it useful for studying various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(4-methylbenzoyl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]piperidine-3-carboxamide involves the inhibition of HDAC enzymes. HDACs are enzymes that remove acetyl groups from histone proteins, which can affect the expression of genes in the body. By inhibiting these enzymes, this compound can affect the expression of certain genes and thus impact various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are varied and depend on the specific processes being studied. This compound has been shown to affect cell growth and differentiation, apoptosis, and cell cycle progression. It has also been shown to have anti-inflammatory effects and to impact the immune system.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-methylbenzoyl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]piperidine-3-carboxamide in lab experiments is its specificity for HDAC enzymes. This allows for more targeted studies of the role of these enzymes in various physiological processes. However, one limitation is that the compound may have off-target effects on other enzymes or proteins, which can complicate the interpretation of results.

Future Directions

There are many potential future directions for research involving 1-(4-methylbenzoyl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]piperidine-3-carboxamide. One potential direction is the development of more specific and potent HDAC inhibitors based on this compound. Another direction is the exploration of the compound's potential applications in treating diseases such as cancer and neurodegenerative disorders. Additionally, further studies could be done to better understand the compound's mechanism of action and its effects on specific physiological processes.

Synthesis Methods

The synthesis of 1-(4-methylbenzoyl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]piperidine-3-carboxamide has been achieved using various methods. One of the most commonly used methods is the reaction of 4-methylbenzoyl chloride with N-(5-methyl-1H-pyrazol-4-yl)methylpiperidine-3-carboxamide in the presence of a base such as triethylamine. This reaction results in the formation of the desired compound as a white solid.

Scientific Research Applications

1-(4-methylbenzoyl)-N-[(5-methyl-1H-pyrazol-4-yl)methyl]piperidine-3-carboxamide has been extensively studied for its potential applications in scientific research. This compound has been shown to have a mechanism of action that makes it useful for studying various biochemical and physiological effects. It has been used as a tool compound for studying the role of certain proteins in the body, such as the histone deacetylases (HDACs).